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Introduction
SC912 is a novel small molecule inhibitor that targets the N-terminal domain (NTD) of the

androgen receptor (AR), including the constitutively active splice variant AR-V7.[1][2] This

targeted action disrupts AR-V7 transcriptional activity, impairs its nuclear localization and DNA

binding, and ultimately suppresses the proliferation of cancer cells, such as those in castration-

resistant prostate cancer (CRPC).[1][3][4] These application notes provide a comprehensive

guide to the techniques used to measure the effects of SC912 on gene expression, offering

detailed protocols for key experiments and guidance on data interpretation.

Mechanism of Action of SC912
SC912 functions as a pan-AR inhibitor by binding to the NTD of both full-length AR and its

splice variants, most notably AR-V7.[1][2] This interaction is crucial because AR-V7 lacks the

ligand-binding domain (LBD), the target of conventional anti-androgen therapies, rendering it

constitutively active. By targeting the NTD, SC912 effectively inhibits the transcriptional activity

of AR-V7, leading to the downregulation of AR-V7 target genes.[1][3] This ultimately results in

cell-cycle arrest and apoptosis in AR-V7 positive cancer cells.[1][3]
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The following table summarizes the differential expression of key AR-V7 target genes in

LNCaP95 prostate cancer cells following treatment with 2 µM SC912 for 24 hours. This data is

derived from RNA-sequencing analysis (GEO accession: GSE253122).

Gene Symbol Gene Name
Log2 Fold
Change

p-value Regulation

UBE2C

Ubiquitin

Conjugating

Enzyme E2 C

-1.58 <0.001 Downregulated

CDK1

Cyclin

Dependent

Kinase 1

-1.23 <0.001 Downregulated

KLK3 (PSA)

Kallikrein

Related

Peptidase 3

-2.11 <0.001 Downregulated

TMPRSS2

Transmembrane

Serine Protease

2

-1.89 <0.001 Downregulated

FKBP5
FK506 Binding

Protein 5
-2.54 <0.001 Downregulated

NKX3-1
NK3 Homeobox

1
-1.76 <0.001 Downregulated
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Caption: Mechanism of SC912 Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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